Cas no 1903135-69-2 (3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one)

• Product Name: 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one
• CAS No: 1903135-69-2
• MF: C₂₁H₂₅BrN₂OS
• MW: 433.40500330925
• CID: 6203693
• PubChem ID: 92077933
• Update Time: 2025-06-10

3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1903135-69-2
• 3-(2-bromophenyl)-1-(4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}piperidin-1-yl)propan-1-one
• 3-(2-bromophenyl)-1-[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]propan-1-one
• 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one
• AKOS025340823
• F6473-1150

• Inchi： 1S/C21H25BrN2OS/c22-19-4-2-1-3-16(19)5-6-21(25)23-11-7-18(8-12-23)24-13-9-20-17(15-24)10-14-26-20/h1-4,10,14,18H,5-9,11-13,15H2
• InChI Key： ACXMAJVDDNSSFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(N1CCC(CC1)N1CC2C=CSC=2CC1)=O

Computed Properties

• Exact Mass: 432.08710g/mol
• Monoisotopic Mass: 432.08710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one

Research Brief on 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one (CAS: 1903135-69-2)

Recent studies on the compound 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one (CAS: 1903135-69-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the focus of investigations aimed at understanding its pharmacological properties and therapeutic applications. The presence of a bromophenyl group and a dihydrothienopyridine moiety suggests potential interactions with various biological targets, making it a subject of interest for drug discovery and development.

One of the key areas of research has been the compound's mechanism of action. Preliminary studies indicate that 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one exhibits selective binding affinity towards certain protein kinases, which are critical regulators of cellular processes. This selectivity is attributed to the compound's ability to fit into the ATP-binding pocket of these kinases, thereby modulating their activity. Such properties make it a potential candidate for the treatment of diseases where kinase dysregulation plays a central role, such as cancer and inflammatory disorders.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Researchers have reported favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. Additionally, the compound has demonstrated good bioavailability and minimal off-target effects, which are crucial for reducing potential side effects in clinical applications. These findings underscore the compound's potential as a lead molecule in drug development pipelines.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one, enabling further preclinical and clinical evaluations. Optimized synthetic routes have improved yield and purity, addressing previous challenges in large-scale manufacturing. This progress is expected to accelerate the translation of research findings into practical applications, paving the way for future clinical trials.

In conclusion, the compound 3-(2-bromophenyl)-1-(4-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)piperidin-1-yl)propan-1-one (CAS: 1903135-69-2) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural attributes, combined with promising pharmacological properties, position it as a potential therapeutic agent for various diseases. Ongoing research efforts are expected to further unravel its full therapeutic potential and address any remaining challenges in its development.